Cas no 35450-53-4 (4-2-(Acetylamino)EthylBenzenesulfonyl Chloride)

4-(2-(Acetylamino)ethyl)benzenesulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity as a sulfonylation agent, enabling efficient incorporation of the sulfonyl functional group into target molecules. The acetylated aminoethyl side chain enhances solubility and stability, facilitating handling and storage. This compound is particularly valuable in the preparation of sulfonamide-based drugs, dyes, and specialty chemicals. Its well-defined structure ensures consistent performance in coupling reactions, making it a reliable choice for researchers and industrial applications requiring precise functionalization. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.
4-2-(Acetylamino)EthylBenzenesulfonyl Chloride structure
35450-53-4 structure
Product Name:4-2-(Acetylamino)EthylBenzenesulfonyl Chloride
CAS No:35450-53-4
MF:C10H12ClNO3S
MW:261.725180625916
MDL:MFCD09046122
CID:317608
PubChem ID:3015782
Update Time:2025-05-20

4-2-(Acetylamino)EthylBenzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

    • 4-(2-Acetamidoethyl)benzene-1-sulfonyl chloride
    • 4-(2-acetamidoethyl)benzenesulfonyl chloride
    • 4-[2-(acetylamino)ethyl]benzenesulfonyl chloride(SALTDATA: FREE)
    • Benzenesulfonylchloride, 4-[2-(acetylamino)ethyl]-
    • EINECS 252-574-9
    • VSHNWNOZERVVNK-UHFFFAOYSA-N
    • SCHEMBL3783605
    • 35450-53-4
    • 4-(2-acetamidoethyl)benzene-1-sulfonylchloride
    • CS-0249512
    • 4-[2-(acetylamino)ethyl]benzenesulfonyl chloride
    • 4-(2-Acetylamino-ethyl)-benzenesulfonyl chloride
    • p-(2-Acetamidoethyl)benzenesulphonyl chloride
    • MFCD09046122
    • AKOS000129957
    • NS00029861
    • DTXSID30188961
    • EN300-43732
    • DB-106453
    • G30831
    • 4-2-(Acetylamino)EthylBenzenesulfonyl Chloride
    • MDL: MFCD09046122
    • Inchi: 1S/C10H12ClNO3S/c1-8(13)12-7-6-9-2-4-10(5-3-9)16(11,14)15/h2-5H,6-7H2,1H3,(H,12,13)
    • InChI Key: VSHNWNOZERVVNK-UHFFFAOYSA-N
    • SMILES: ClS(C1C=CC(=CC=1)CCNC(C)=O)(=O)=O

Computed Properties

  • Exact Mass: 261.02300
  • Monoisotopic Mass: 261.0226421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 71.6Ų

Experimental Properties

  • PSA: 71.62000
  • LogP: 2.76440

4-2-(Acetylamino)EthylBenzenesulfonyl Chloride Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-2-(Acetylamino)EthylBenzenesulfonyl Chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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4-[2-(Acetylamino)Ethyl]Benzenesulfonyl Chloride
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$ 50.00 2022-06-08
TRC
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abcr
AB264756-1 g
4-[2-(Acetylamino)ethyl]benzenesulfonyl chloride, 95%; .
35450-53-4 95%
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€284.50 2023-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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